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Compound of Interest

Compound Name: DMX-129

Cat. No.: B12405867

A comprehensive search of publicly available scientific and chemical databases has yielded no
specific chemical entity identified as "DMX-129" intended for pharmaceutical or research
applications. This suggests that "DMX-129" may be an internal, preclinical, or otherwise
undisclosed compound designation, or potentially a misnomer for a different agent.

While a definitive technical guide on "DMX-129" cannot be constructed without a known
chemical structure and associated data, this report will detail the findings from the search and
provide context on related, but distinct, entities that were identified.

Search Synopsis

Initial and broadened searches for "'DMX-129" across chemical databases, scientific literature,
and patent filings did not retrieve a unique chemical structure or pharmacological data
corresponding to this identifier. The search results did, however, consistently point to a few
unrelated items:

¢ Deconex DMX and M-End DMX: These are brand names for over-the-counter cough and
cold medications. The "DMX" in this context is a branding component and refers to the
presence of Dextromethorphan, a common cough suppressant. These products are
combination therapies and not a single chemical entity referred to as DMX-129.[1][2][3][4][5]

o Kenwood DMX129BT/DAB: These are model numbers for a car audio and multimedia
receiver.[6][7][8][9][10]

» Data Matrix Code: In the context of 2D Data Matrix codes, the value 129 is used to signify
the end of a message.[11]
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 lodine-129: A long-lived radioisotope of iodine (12°1), used in various scientific dating

applications.[12][13][14][15][16]

None of these findings are relevant to a specific chemical compound for drug development as

implied by the user's request for an in-depth technical guide.

Implications for Researchers

The absence of public information on a compound labeled "DMX-129" leads to several

possibilities:

Internal Compound Code: "DMX-129" may be an internal designation used by a
pharmaceutical company or research institution for a compound in the early stages of
development. Such information is typically proprietary and not publicly disclosed until a later
stage, such as a patent application or clinical trial registration.

Incorrect Nomenclature: The identifier "DMX-129" could be a misspelling or an alternate,
non-standard name for a known compound. Chemical entities are most reliably identified by
their Chemical Abstracts Service (CAS) number, IUPAC name, or International
Nonproprietary Name (INN).

Discontinued Project: The compound may have been part of a research program that has
since been discontinued, and therefore, no information was ever placed in the public domain.

Recommendations for Further Inquiry

For researchers and scientists seeking information on "DMX-129," the following steps are

recommended:

Verify the Source: Double-check the source of the name "DMX-129." If it was mentioned in a
presentation, publication, or internal document, confirm the spelling and context.

Seek Additional Identifiers: Attempt to find a CAS number, IUPAC name, or any other
chemical identifier that may be associated with "DMX-129."

Contact the Source Organization: If the compound is known to be associated with a specific
company or research group, direct inquiry may be the only way to obtain further information,
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subject to confidentiality agreements.

Without a confirmed chemical structure for "DMX-129," it is not possible to provide the
requested in-depth technical guide, including data tables, experimental protocols, and signaling
pathway diagrams. Should a verifiable chemical identity for "DMX-129" become available, a
comprehensive technical report could be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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